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Disclaimer: No specific, publicly available Safety Data Sheet (SDS) for Butyl Picolinate (CAS
No. 5340-88-5) has been identified in a comprehensive search of chemical safety literature and
databases. The following in-depth technical guide has been developed by a Senior Application
Scientist to provide critical safety and handling information based on expert analysis of
structurally analogous compounds, including picolinic acid, pyridine, and various picolinate
esters. This guide is intended for researchers, scientists, and drug development professionals
and should be used to inform risk assessments and establish safe laboratory practices. It is
imperative to handle Butyl Picolinate with caution, assuming it possesses hazards similar to
its structural relatives, pending the availability of a certified SDS.

Introduction to Butyl Picolinate and Inferred Hazard
Profile

Butyl picolinate, the butyl ester of picolinic acid, belongs to the pyridine carboxylic acid ester
family. Its structure comprises a pyridine ring, a known heterocyclic aromatic compound with
distinct toxicological properties, and a butyl ester functional group. Due to the absence of
specific safety data for butyl picolinate, a conservative approach to hazard assessment is
warranted. The safety profile of this compound is inferred from the known hazards of picolinic
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acid (the parent acid), pyridine (the core heterocyclic system), and its lower alkyl esters, such
as methyl and ethyl picolinate.

The pyridine moiety is the primary driver of the toxicological concerns. Pyridine and its
derivatives are known to cause skin, eye, and respiratory irritation. They can also be harmful if
ingested, inhaled, or absorbed through the skin. The ester functional group is less likely to
impart severe hazards, though it may influence the compound's physical properties and
absorption characteristics. Therefore, it is prudent to handle butyl picolinate as a potentially
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hazardous substance.

Caption: Inferred Hazard Analysis Workflow for Butyl Picolinate.

GHS Classification (Inferred)

Based on the hazard profiles of structurally related compounds, Butyl Picolinate is anticipated
to fall under the following Globally Harmonized System (GHS) classifications. These are not
official classifications and should be treated as provisional for risk assessment purposes.
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Hazard Class Hazard Category Inferred Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2A o

Irritation irritation.

Specific Target Organ Toxicity - H335: May cause respiratory
i Category 3 o

Single Exposure irritation.

Flammable Liquids Category 4 H227: Combustible liquid.

GHS Pictograms (Anticipated):

Irritant, Skin Sensitizer,
Acute Toxicity (harmful),

Narcotic Effects,

Respiratory Tract Irritation

Click to download full resolution via product page

Caption: Anticipated GHS Hazard Pictogram for Butyl Picolinate.

Physical and Chemical Properties

While specific experimental data for butyl picolinate is limited, some properties can be

estimated or are available from chemical databases.
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Property Value Source

Molecular Formula C10H13NO2

Molecular Weight 179.22 g/mol

Appearance Likely a liquid at room Inferred from related esters
temperature

Boiling Point No data available

Flash Point Likely > 93 °C (> 200 °F) Inferred from related esters

Solubility No data available

CAS Number 5340-88-5

Safe Handling and Storage Protocols

The following protocols are based on best practices for handling pyridine derivatives and are
designed to create a self-validating system of safety.

Engineering Controls: The First Line of Defense

The primary principle in handling potentially hazardous chemicals is to minimize exposure
through robust engineering controls.

» Ventilation: All handling of butyl picolinate should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood. This is crucial to prevent the accumulation
of potentially harmful vapors.

o Safety Showers and Eyewash Stations: Ensure that a safety shower and eyewash station
are readily accessible and have been recently tested.

Personal Protective Equipment (PPE): The Last Line of
Defense

Appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure.
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e Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield
should be worn in situations with a higher risk of splashing.

¢ Skin Protection:

o Gloves: Wear compatible chemical-resistant gloves. Butyl rubber or nitrile gloves are
generally recommended for handling pyridine and its derivatives. Always inspect gloves for
integrity before use and change them frequently.

o Lab Coat: A flame-resistant lab coat should be worn and kept buttoned to protect street
clothes and skin from accidental splashes.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Storage Requirements

Proper storage is critical to maintaining the stability of the compound and preventing accidents.
» Container: Store in a tightly sealed, properly labeled container.

e Environment: Keep in a cool, dry, and well-ventilated area away from direct sunlight and
sources of ignition.

e Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong
bases.

Emergency Procedures

A clear and practiced emergency response plan is essential.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes while
Skin Contact ) ) ) )
removing contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Accidental Release Measures

e Minor Spills:

o Evacuate non-essential personnel from the immediate area.

[e]

Wear appropriate PPE, including respiratory protection.

o

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

[¢]

Collect the absorbed material into a suitable, labeled container for disposal.

[e]

Clean the spill area with a suitable solvent, followed by soap and water.

e Major Spills:

o Evacuate the entire area immediately.

o Contact your institution's emergency response team.
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o Prevent the spill from entering drains or waterways.

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam. A
water spray can be used to cool fire-exposed containers.

o Specific Hazards: Combustion may produce toxic and irritating fumes, including carbon
oxides and nitrogen oxides. Vapors may be heavier than air and travel to a source of ignition.

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).

Disposal Considerations

Dispose of butyl picolinate and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Do not pour down the drain. Contact your institution's
environmental health and safety department for specific guidance.

Experimental Protocols: A Self-Validating Approach
to Safety

The following workflow for a typical laboratory experiment involving butyl picolinate integrates
safety checkpoints to ensure a self-validating system.
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Caption: Self-Validating Experimental Workflow for Butyl Picolinate.
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Step-by-Step Methodology with Integrated Safety:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
entire experimental procedure. Identify potential hazards and determine the necessary
control measures.

» PPE Donning and Inspection: Put on all required PPE as determined by the risk assessment.
Inspect each item, especially gloves, for any signs of damage.

e Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly (check
the airflow monitor).

e Reagent Handling: Carefully measure and transfer butyl picolinate within the fume hood.
Keep the container sealed when not in use.

e Reaction Setup: Assemble the reaction apparatus within the fume hood. Ensure all joints are

secure.

e Reaction Monitoring: Monitor the reaction from a safe distance. Be prepared for any
unexpected events.

» Work-up and Purification: Perform all quenching, extraction, and purification steps within the
fume hood.

o Decontamination: Thoroughly decontaminate all glassware and equipment that came into
contact with butyl picolinate.

o Waste Disposal: Segregate and dispose of all chemical waste in appropriately labeled
containers according to institutional guidelines.

» Documentation: Record all experimental details, including any safety observations, in your
laboratory notebook.

By adhering to this structured and cautious approach, researchers can significantly mitigate the
risks associated with handling butyl picolinate, even in the absence of a specific Safety Data
Sheet.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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